Cas no 42606-37-1 (5-nitroquinolin-6-amine)

• Product Name: 5-nitroquinolin-6-amine
• CAS No: 42606-37-1
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 928297
• PubChem ID: 269209
• Update Time: 2025-04-19

5-nitroquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 5-nitroquinolin-6-amine
• 5-Nitro-6-aminoquinoline
• 6-amino-5-nitroquinoline
• DB-350372
• NSC109814
• DTXSID50296537
• SCHEMBL10309413
• 42606-37-1
• NSC-109814
• (5-nitro-quinolin-6-yl)-amine

• Inchi： 1S/C9H7N3O2/c10-7-3-4-8-6(2-1-5-11-8)9(7)12(13)14/h1-5H,10H2
• InChI Key： ODYNEPWXXLCZNR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC2C1=CC=CN=2)N)=O

Computed Properties

• Exact Mass: 189.05400
• Monoisotopic Mass: 189.053826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7
• XLogP3: 1.9

Experimental Properties

• Density: 1.445
• Boiling Point: 403.5°C at 760 mmHg
• Flash Point: 197.8°C
• Refractive Index: 1.743
• PSA: 84.73000
• LogP: 2.82960